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Efficacy and Safety of Different Dosing Regimens

The pivotal evidence comes from analyses of the PACE and OPTIC clinical trials, which evaluated different
dosing approaches for chronic-phase CML (CP-CML) patients (typically those resistant or intolerant to prior
TKIs). The key difference was that OPTIC employed a response-based, dose-reduction strategy, while

PACE initially used a continuous 45 mg dose [1].

The table below summarizes the core findings from the propensity score analysis of these trials:

Trial Characteristic PACE Trial OPTIC Trial (45 mg Cohort)
Dosing Strategy Continuous 45 mg/day; dose Response-based: Start at 45 mg; reduce
reductions later mandated for to 15 mg upon achieving <1%
safety [1] [2] BCR::ABL1'S [1] [3]
Key Efficacy: <1% Achieved by 66% of patients Achieved by 72% of patients (Median
BCR::ABL1/S (Median time: 2.5 years) [1] time: 1.4 years) [1]

| Key Safety: Adjudicated AOEs (Arterial Occlusive Events) | 21% of patients (57/270) [1] | 9% of patients
(8/94) [1] | | Exposure-Adjusted AOE Rate | 10.9 per 100 patient-years [1] | 5.1 per 100 patient-years [1] | |
Overall Survival & PFS | Similar or better in OPTIC [1] | Similar or better than PACE [1] |
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This data strongly demonstrates that the response-based dosing regimen successfully maintains high

efficacy while significantly mitigating cardiovascular risk [1].

Detailed Experimental and Trial Protocols

For your experimental design and methodology reference, here are the key details from the cited studies.

OPTIC Trial Design (NCT02467270)

e Objective: To evaluate a response-based dose-reduction strategy for optimizing ponatinib's benefit-
risk profile [1].
e Population: 283 patients with CP-CML resistant/intolerant to =2 prior TKIs or with the T315] mutation
[1].
¢ Design: Randomized, multicenter, open-label, phase 2 trial.
o Patients were randomized 1:1:1 to a starting dose of 45 mg, 30 mg, or 15 mg once daily.
o Patients in the 45 mg and 30 mg cohorts had their dose reduced to 15 mg once daily upon
achieving 1% BCR::ABL1'S [1].
o Dose re-escalation was permitted if response was lost.
e Primary Endpoint: Proportion of patients achieving <1% BCR::ABL1'S at 12 months [1].
o Safety Monitoring: Arterial Occlusive Events (AOEs) were prospectively adjudicated by an
independent committee using standardized definitions [1].

PACE Trial Design (NCT01207440)

e Objective: To assess the efficacy of ponatinib 45 mg daily in patients with CML or Ph+ ALL
resistant/intolerant to prior TKI therapy or with the T315I1 mutation [4] [1].

e Population: 449 patients, including 270 with CP-CML [4] [1].

e Design: Single-arm, phase 2 trial.

o All patients started on 45 mg once daily.

o The study initially lacked a prospective dose-reduction plan. Protocol was amended during the
trial to mandate dose reductions (to 15 mg or 30 mg) for all patients with CP-CML after safety
concerns emerged [1] [2].

¢ Primary Endpoint: Major Cytogenetic Response (MCyR) by 12 months [1].
o Safety Monitoring: AOEs were initially reported as adverse events and later underwent a
retrospective adjudication process [4] [1].
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Ponatinib's Mechanism and Dosing Strategy

The diagrams below illustrate ponatinib's unique mechanism of action and the logical flow of the response-

based dosing strategy.
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Key Takeaways for Researchers

* Response-Based Dosing is a Validated Strategy: The OPTIC trial provides a robust clinical
framework for using ponatinib. Starting at 45 mg to induce a rapid response, followed by reduction to
15 mg upon achieving <1% BCR::ABL1'S, optimizes the therapeutic window [1] [3].

o Efficacy is Preserved with Lower Doses: Deep molecular responses are maintained after dose
reduction, confirming that a lower dose is sufficient for disease control once a good response is
achieved [1] [2].

¢ Proactive Management is Crucial: The significant reduction in arterial occlusive events in the
OPTIC trial underscores the importance of proactive dose modification and careful patient selection,
especially in those with pre-existing cardiovascular risk factors [4] [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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